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Compound of Interest

Compound Name: C.I. Disperse Blue 106 press cake

CAS No.: 104573-53-7

Cat. No.: B1139705

Get Quote

Executive Summary
Disperse Blue 106 (DB106), chemically identified as 2-[ethyl[3-methyl-4-[(5-nitro-2-

thiazolyl)azo]phenyl]amino]-ethanol (C.I. 111935), represents a critical class of monoazo dyes

derived from heterocyclic amines. Unlike simple carbocyclic azo dyes, DB106 incorporates a 5-

nitro-2-aminothiazole diazo component. The presence of the thiazole ring and the nitro group

imparts a significant bathochromic shift (deepening the color to blue) and high molar extinction

coefficient, but it also introduces unique thermodynamic instabilities during synthesis.

This guide deconstructs the synthesis of DB106 through a thermodynamic lens, moving

beyond standard recipes to explain the energy landscapes that dictate yield, purity, and the

suppression of hazardous by-products.
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Property Specification

CI Name Disperse Blue 106

CI Number 111935

CAS Number 12223-01-7 / 68516-81-4

Molecular Formula

Molecular Weight 335.38 g/mol

Chromophore
Donor-Acceptor Azo (

)

Diazo Component 2-Amino-5-nitrothiazole

Coupling Component N-ethyl-N-(2-hydroxyethyl)-m-toluidine

Thermodynamic Significance of the Structure: The 5-nitrothiazole moiety acts as a strong

electron withdrawer (Acceptor), while the dialkylamino group acts as a strong donor. This

"push-pull" electronic system lowers the energy gap (

), stabilizing the excited state (color) but destabilizing the ground state of the diazonium
intermediate. This makes the synthesis thermodynamically sensitive; the diazonium salt is
prone to rapid decomposition (denitrogenation) if the activation energy for coupling is not met
quickly or if the temperature exceeds the entropy-driven stability limit.

Synthesis Protocol: A Thermodynamic Approach
The synthesis is a two-step sequence: Diazotization followed by Azo Coupling.

Step 1: Diazotization of 2-Amino-5-Nitrothiazole
The Challenge: Thiazoles are weakly basic (

). Standard aqueous diazotization (HCl/

) is thermodynamically unfavorable due to poor protonation. We must use Nitrosyl Sulfuric Acid
(

) in a non-aqueous or concentrated acid medium to drive the equilibrium forward.
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Protocol:

Cryogenic Setup: Charge a jacketed reactor with 98% Sulfuric Acid (

). Cool to -5°C to 0°C.

Thermodynamic Rationale: The formation of the diazonium salt is exothermic. More

importantly, the diazonium species is entropically unstable (favors release of

gas). Low temperature minimizes

, keeping

positive (non-spontaneous).

Nitrosyl Generation: Slowly add Sodium Nitrite (

) with vigorous stirring.

Mechanism:[1][2][3]

.

Amine Addition: Gradually add 2-amino-5-nitrothiazole over 60 minutes, maintaining

.

Critical Control: The reaction is highly exothermic. If

, the diazonium cation undergoes hydrolysis to the corresponding hydroxythiazole (tar
formation).

Maturation: Stir for 2–3 hours at 0°C to ensure complete conversion.

Step 2: Azo Coupling
The Challenge: The coupling reaction is an Electrophilic Aromatic Substitution (

). The thiazolyl diazonium cation is a weak electrophile compared to dinitro-benzene
derivatives, requiring a highly activated coupling component.
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Protocol:

Coupler Preparation: Dissolve N-ethyl-N-(2-hydroxyethyl)-m-toluidine in dilute sulfuric acid or

acetic acid/water mixture. Cool to 0–5°C.

Coupling Reaction: Slowly pump the diazonium solution into the coupler solution.

pH Control: Simultaneously dose Sodium Acetate or NaOH to maintain pH 4.0–5.0.

Thermodynamic Rationale:

pH < 3: The amine coupler becomes protonated (

), deactivating the ring (electrophilic attack blocked).

pH > 7: The diazonium salt reacts with

to form diazotates (inactive).

pH 4–5: Optimization of the effective concentration of the free amine and the diazonium

cation.

Quenching: The reaction is complete when diazo testing (H-acid spray) is negative.

Filtration & Wash: Filter the precipitated dye. Wash with water until neutral.

Visualization: Reaction Pathway & Logic
The following diagram illustrates the synthesis workflow and the critical decision nodes

governed by thermodynamic stability.
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Phase 1: Diazotization (Exothermic)

Phase 2: Coupling (SEAr Mechanism)

Start: Raw Materials

98% H2SO4 + NaNO2
(Nitrosyl Sulfuric Acid) 2-Amino-5-Nitrothiazole

N-ethyl-N-(2-hydroxyethyl)-m-toluidine

Reaction: Formation of
Thiazolyldiazonium Cation

CRITICAL: Maintain T < 5°C
Prevent N2 Loss (Entropy)

Failure: Decomposition

Diazonium Salt Intermediate
(High Energy/Unstable)

Stable

Mixing: Diazo + Coupler

pH Control (4.0 - 5.0)
Max Effective Concentration

Crude Disperse Blue 106
Precipitate

Recrystallization
(Solvent: Acetone/Ethanol)

Pure Disperse Blue 106
(CI 111935)

Click to download full resolution via product page
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Figure 1: Process flow diagram for DB106 synthesis highlighting critical thermodynamic control

points (Temperature and pH).

Thermodynamic Analysis
Reaction Enthalpy ( )
While specific calorimetric data for DB106 is proprietary, the synthesis follows the general

thermodynamic profile of heterocyclic azo couplings.

Diazotization: Strongly Exothermic.

to

.

Implication: Heat removal is the rate-limiting step for scale-up. Accumulation of heat leads

to a "runaway" decomposition of the diazonium salt.

Coupling: Exothermic.

to

.

Implication: The exotherm is less severe than diazotization, but temperature must be kept

low to prevent side reactions (e.g., decomposition of the diazo species before it finds a

coupler molecule).

Activation Energy & Kinetics ( )
The rate of coupling is defined by the Arrhenius equation:

.

Coupling

: Typically low (diffusion controlled) once the species are properly activated.

Decomposition
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: The activation energy for the loss of

from the thiazole diazonium is relatively low compared to benzene derivatives. This means
the "window of operability" is narrow.

Operational Rule: The coupling reaction rate (

) must significantly exceed the decomposition rate (

). Since

is pH-dependent and

is T-dependent, the process requires low T and optimized pH.

Solubility Thermodynamics
DB106 is a "Disperse" dye, meaning it has very low water solubility.

Synthesis Phase: The product precipitates immediately upon formation. This is

thermodynamically favorable (Le Chatelier’s principle) as it drives the reaction to completion.

Purification Phase: Recrystallization relies on the differential solubility in organic solvents

(e.g., Acetone or DMF) vs. impurities.

.

Heating in acetone increases

, dissolving the dye. Cooling reverses this, crystallizing the pure dye while impurities
remain in the mother liquor.

Safety & Toxicology (Sensitization)
For drug development professionals and researchers, handling DB106 requires strict

adherence to safety protocols due to its sensitizing nature.

Allergenic Potential: DB106 is a well-documented skin sensitizer (contact allergen). It is often

included in "Textile Dye Mix" patch tests.
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Mechanism: The dye can haptenize skin proteins. The lipophilic nature (low water solubility)

allows it to penetrate the stratum corneum.

Handling Protocol:

PPE: Nitrile gloves (double gloving recommended), P100 respirator (dust control), and full

Tyvek suit.

Decontamination: Surfaces should be cleaned with 10% bleach (oxidizes the azo bond,

destroying the chromophore and sensitizing potential) followed by ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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